Cas no 30125-64-5 (Terbumeton-desethyl)

• Product Name: Terbumeton-desethyl
• CAS No: 30125-64-5
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• CID: 310343
• PubChem ID: 329755366
• Update Time: 2025-06-14

Terbumeton-desethyl Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,N2-(1,1-dimethylethyl)-6-methoxy-
• TERBUMETON-DESETHYL
• 2-AMINO-4-TERT-BUTYLAMINO-6-METHOXY-1,3,5-TRIAZINE
• 2-Amino-4-tert-butylamino-6-methoxy-1,3,5-triazine,Desethylterbumetone
• desethylterbumeton
• N-tert-butyl-6-methoxy-[1,3,5]triazine-2,4-diamine
• terbumeton-desethyl2-amino-4-tert.-butylamino-6-methoxy-1,3,5-triazin
• AKOS006280742
• Terbumeton-desethyl 10 microg/mL in Methanol
• FT-0737429
• N2-tert-butyl-6-methoxy-1,3,5-triazine-2,4-diamine
• Deethylterbumeton
• Terbumeton-desethyl, PESTANAL(R), analytical standard
• 2-N-tert-butyl-6-methoxy-1,3,5-triazine-2,4-diamine
• 30125-64-5
• SCHEMBL2489467
• 6-Methoxy-N-(2-methyl-2-propanyl)-1,3,5-triazine-2,4-diamine
• N-tert-Butyl-6-methoxy-1,3,5-triazine-2,4-diamine
• NS00073938
• GS 26571
• Deethyl terbumeton
• DTXSID50879248
• Terbumeton-desethyl

• MDL： MFCD00144060
• Inchi： 1S/C8H15N5O/c1-8(2,3)13-6-10-5(9)11-7(12-6)14-4/h1-4H3,(H3,9,10,11,12,13)
• InChI Key： HSYISQLUXXBNFW-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(N)=NC(=N1)NC(C)(C)C

Computed Properties

• Exact Mass: 197.12800
• Monoisotopic Mass: 197.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 365.8±25.0 °C at 760 mmHg
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: 1.581
• PSA: 85.95000
• LogP: 1.32700
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Terbumeton-desethyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Terbumeton-desethyl

Comprehensive Analysis of Terbumeton-desethyl (CAS No. 30125-64-5): Properties, Applications, and Environmental Impact

Terbumeton-desethyl (CAS No. 30125-64-5) is a metabolite of the herbicide terbumeton, belonging to the triazine class of compounds. As a de-ethylated derivative, it plays a significant role in agricultural chemistry and environmental studies. This compound has garnered attention due to its persistence in soil and water systems, making it a subject of research for sustainable farming practices and ecotoxicology.

The chemical structure of Terbumeton-desethyl features a triazine ring, which is characteristic of its herbicidal activity. Its molecular formula is C₉H₁₆N₄OS, with a molar mass of 228.31 g/mol. Researchers often focus on its degradation pathways and metabolic behavior in plants, as these factors influence its efficacy and environmental footprint. Recent studies highlight its potential role in precision agriculture, where minimizing chemical residues is a priority.

One of the most searched questions about Terbumeton-desethyl is its environmental half-life. Studies indicate that its persistence varies depending on soil type, pH, and microbial activity. This variability has led to discussions about soil health management and the need for biodegradable alternatives in modern farming. Farmers and agronomists frequently inquire about its compatibility with organic farming, though current regulations often restrict its use in certified organic systems.

In analytical chemistry, Terbumeton-desethyl is often quantified using LC-MS/MS (liquid chromatography-tandem mass spectrometry) due to its high sensitivity and specificity. Laboratories worldwide employ this technique to monitor its levels in crops and water sources, addressing concerns about food safety and water quality. The compound's detection limits and recovery rates are critical parameters for regulatory compliance, especially in regions with strict pesticide residue standards.

The rise of green chemistry has spurred interest in Terbumeton-desethyl's photodegradation and hydrolysis mechanisms. Solar irradiation and advanced oxidation processes are being explored as potential methods to accelerate its breakdown in the environment. These approaches align with global initiatives to reduce agricultural pollution and promote circular economy principles in agrochemical usage.

From a regulatory perspective, Terbumeton-desethyl is included in many environmental monitoring programs due to its classification as a priority pollutant in some jurisdictions. Its presence in groundwater has been linked to agricultural runoff, prompting discussions about best management practices for herbicide application. The compound's leaching potential and bioaccumulation factors are frequently evaluated in risk assessments.

Innovations in nanoremediation have opened new possibilities for addressing Terbumeton-desethyl contamination. Researchers are testing nanomaterials capable of adsorbing or catalytically degrading the compound in situ. Such technologies could revolutionize soil remediation strategies while addressing public concerns about long-term ecological effects of herbicide metabolites.

In the context of climate change adaptation, the behavior of Terbumeton-desethyl under varying temperature and precipitation patterns has become a research focus. Changing environmental conditions may alter its degradation kinetics and mobility, necessitating updates to predictive models used in agricultural planning. This intersection of climate science and agrochemical research represents a cutting-edge area of study.

The pharmaceutical industry has shown incidental interest in Terbumeton-desethyl due to structural similarities with certain nitrogen-containing heterocycles used in drug design. While not currently a therapeutic agent, its molecular framework contributes to broader understanding of structure-activity relationships in chemical biology.

As analytical techniques advance, the detection of Terbumeton-desethyl at ultra-trace levels has become possible, raising questions about its ecological significance at low concentrations. This has sparked debates about analytical detection limits versus biological relevance in environmental monitoring protocols.

Looking ahead, research on Terbumeton-desethyl will likely focus on biodegradation enhancement through microbial consortia and enzyme engineering. Such approaches could provide sustainable solutions for managing this compound in agricultural ecosystems while maintaining crop protection efficacy. The balance between agricultural productivity and environmental stewardship remains central to these developments.